Cas no 1198400-15-5 (protoxylocarpin F)

protoxylocarpin F structure
protoxylocarpin F structure
Product Name:protoxylocarpin F
CAS No:1198400-15-5
MF:C32H48O6
MW:528.719930648804
CID:2032437
PubChem ID:44614138
Update Time:2025-04-21

protoxylocarpin F Chemical and Physical Properties

Names and Identifiers

    • protoxylocarpin F
    • CHEMBL1075700
    • [(5R,7R,8R,9R,10R,13S,17S)-17-[(3S,5R)-5-[(1R)-1,2-dihydroxy-2-methylpropyl]oxolan-3-yl]-4,4,8,10,13-pentamethyl-3-oxo-5,6,7,9,11,12,16,17-octahydrocyclopenta[a]phenanthren-7-yl] acetate
    • ((5R,7R,8R,9R,10R,13S,17S)-17-((3S,5R)-5-((1R)-1,2-dihydroxy-2-methylpropyl)oxolan-3-yl)-4,4,8,10,13-pentamethyl-3-oxo-5,6,7,9,11,12,16,17-octahydrocyclopenta(a)phenanthren-7-yl) acetate
    • 1198400-15-5
    • Inchi: 1S/C32H48O6/c1-18(33)38-26-16-24-28(2,3)25(34)12-14-31(24,7)23-11-13-30(6)20(9-10-22(30)32(23,26)8)19-15-21(37-17-19)27(35)29(4,5)36/h10,12,14,19-21,23-24,26-27,35-36H,9,11,13,15-17H2,1-8H3
    • InChI Key: GYXZUMLIUNJOEV-UHFFFAOYSA-N
    • SMILES: CC(OC1C2(C(CCC3(C2=CCC3C2CC(C(C(O)(C)C)O)OC2)C)C2(C(C(C(C=C2)=O)(C)C)C1)C)C)=O

Computed Properties

  • Exact Mass: 528.34508925Da
  • Monoisotopic Mass: 528.34508925Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 5
  • Complexity: 1070
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 93.1Ų
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